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Executive Summary
Promethium-145 (Pm-145) is the most stable isotope of the synthetic lanthanide, promethium,

with a half-life of 17.7 years.[1][2] Despite its stability, which theoretically makes it a candidate

for long-term applications, a comprehensive review of current scientific literature reveals a

notable absence of established, widespread applications for Pm-145 in materials science. The

dominant isotope for practical applications is Promethium-147 (Pm-147), primarily due to its

decay characteristics as a pure beta emitter, which is advantageous for safety and specific

functionalities.[1]

This document provides a detailed overview of the known properties of Promethium-145,

discusses its potential (though currently not realized) applications in materials science based

on these properties, and offers a generalized protocol for the safe handling of radioactive

materials in a laboratory setting. For comparative purposes, the established applications of

Promethium-147 are also discussed.

Properties of Promethium-145
The physical, chemical, and radioactive properties of Promethium-145 are summarized below.

These characteristics are fundamental to understanding its potential utility in materials

research.
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Property Value References

Atomic Number 61 [3]

Atomic Mass ~145 g/mol [3]

Electron Configuration [Xe] 4f⁵ 6s² [3]

Appearance Silvery-white metallic [3]

Density 7.26 g/cm³ [3]

Melting Point 1042 °C (1315 K) [3]

Boiling Point 3000 °C (3273 K) [3]

Crystal Structure (α-form)
Double hexagonal close-

packed
[4]

Oxidation State +3 (stable) [3][5]

Half-Life 17.7 years [1][2][6]

Decay Mode
Electron Capture (ε) to

Neodymium-145 (>99%)
[7][8]

Alpha (α) decay to

Praseodymium-141 (<<1%)
[1][8]

Decay Energy 0.163 MeV (ε) [7]

Emissions
Soft beta particles, X-rays

(from beta particle interactions)
[6]

Specific Activity 940 Ci/g [2]

Potential Applications in Materials Science
While specific, documented applications of Pm-145 in materials science are scarce, its

properties suggest potential uses, particularly in scenarios where a long-lived, stable

radioisotope is beneficial.

Long-Term Radioactive Tracer Studies
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The 17.7-year half-life of Pm-145 makes it a suitable candidate for long-term tracer studies in

materials. For instance, it could be used to study:

Diffusion and Creep: By introducing a small amount of Pm-145 into a material, the movement

of atoms over extended periods and under various conditions (e.g., high temperature, stress)

could be tracked through autoradiography or other radiation detection techniques.

Corrosion and Leaching: The long-term stability of waste forms for nuclear materials could

be assessed by doping the material with Pm-145 and monitoring for any leaching of the

isotope over time.

Material Wear: Coating a component with a thin layer of a Pm-145 containing material could

allow for the sensitive measurement of wear over long operational lifetimes.

Niche Power Sources
Although Pm-147 is the preferred isotope for betavoltaic batteries, the longer half-life of Pm-

145 could be advantageous for very long-duration, low-power applications where replacement

is not feasible. The development of such a power source would require overcoming the

challenges associated with its decay mode and lower energy emissions compared to other

radioisotopes used in radioisotope thermoelectric generators (RTGs).

Comparison with Promethium-147
The primary reason for the widespread use of Pm-147 over Pm-145 is its decay characteristics.

Pm-147 is a pure beta emitter, which simplifies shielding requirements and makes it ideal for

applications such as:

Betavoltaic Batteries: The beta particles from Pm-147 can be efficiently converted to

electrical energy in semiconductor devices.[9]

Luminous Paints: The beta emissions excite a phosphor, causing it to glow. This has been

used for watch dials and safety signs.[6]

Thickness Gauging: The attenuation of beta particles passing through a material can be

used to measure its thickness with high precision.[6]
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The electron capture decay of Pm-145, along with the potential for X-ray generation, makes it

less straightforward for these established applications.

Logical Flow: Promethium Isotopes in Materials Science

Promethium-145

Half-life: 17.7 years
Decay: Electron Capture

{Potential Pm-145 Applications | - Long-term tracer studies
- Niche, long-life power sources}

Long half-life suggests suitability

Promethium-147

Half-life: 2.62 years
Decay: Pure Beta Emitter

{Established Pm-147 Applications | - Betavoltaic batteries
- Luminous paints

- Thickness gauges}

Pure beta emission is advantageous
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Caption: Isotope properties and their influence on applications.

Generalized Protocol for Handling Radioactive
Materials
The following is a generalized protocol for the safe handling of radioactive materials like

Promethium-145 in a laboratory setting. Note: All work with radioactive materials must be

conducted in compliance with institutional and national regulations, and under the supervision

of a certified Radiation Safety Officer (RSO).

Pre-Experiment Preparation
Training: Ensure all personnel involved have completed the required radiation safety training.

[10]
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Designated Area: Establish a dedicated and clearly marked work area for handling

radioactive materials.[11]

Shielding: Use appropriate shielding (e.g., lead bricks, acrylic shields) based on the type and

energy of the radiation.

Personal Protective Equipment (PPE): All personnel must wear a lab coat, safety glasses,

and disposable gloves.[11]

Monitoring: Have a calibrated radiation survey meter (e.g., Geiger-Müller counter) available

and operational.

Experimental Workflow
Work Surface: Cover the work surface with absorbent, plastic-backed paper to contain any

spills.[12]

Handling: Use tongs or other remote handling tools to minimize direct contact with the

radioactive source.[12]

Contamination Control: Do not eat, drink, or apply cosmetics in the designated radioactive

work area.[13]

Transport: When moving radioactive materials, use sealed, shatterproof secondary

containers.[13]
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Generalized Experimental Workflow for Radioactive Materials
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Caption: Key steps in a safe radioactive material handling workflow.
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Post-Experiment Procedures
Waste Disposal: Segregate and dispose of all radioactive waste (solid and liquid) in

appropriately labeled containers as per institutional guidelines.[13]

Decontamination: Clean and decontaminate all work surfaces and equipment used.

Survey: Survey the work area, equipment, and personnel for any contamination before

leaving the designated area.[10]

Hand Washing: Wash hands thoroughly after removing gloves.[13]

Record Keeping: Maintain accurate records of radioactive material usage and disposal.

Conclusion
Promethium-145, while being the most stable isotope of promethium, currently has no

significant documented applications in materials science. Its potential lies in long-term studies

where its 17.7-year half-life would be an asset. However, for most current applications requiring

a promethium radioisotope, the pure beta-emitting Promethium-147 is the preferred choice due

to its favorable decay properties and established production methods. Future research may yet

uncover niche applications for Pm-145 as materials science and technology advance. Any

research involving Pm-145 must adhere to strict radiological safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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